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Compound of Interest

Compound Name: CX516

CAS No.: 154235-83-3

Cat. No.: B1669363

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive protocol for the solubilization and

preparation of CX516, a positive allosteric modulator of the AMPA receptor, for use in in vitro

experimental settings.[1] CX516, also known as Ampalex, is utilized in research for conditions

such as Alzheimer's disease, schizophrenia, and mild cognitive impairment.[1][2][3] Adherence

to this protocol ensures proper dissolution, stability, and accurate concentration of CX516 in

dimethyl sulfoxide (DMSO), facilitating reproducible and reliable experimental outcomes.

Physicochemical and Solubility Data
Proper preparation of CX516 solutions begins with an understanding of its physical and

chemical properties. This data is essential for accurate stock solution calculations and ensuring

solubility.

Table 1: Physicochemical Properties of CX516
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Parameter Value

Molecular Formula C₁₄H₁₅N₃O

Molecular Weight 241.29 g/mol

CAS Number 154235-83-3

Appearance White to light yellow solid

Source:[2][3]

Table 2: Solubility and Storage of CX516

Parameter Details

Solvent Dimethyl Sulfoxide (DMSO)

Maximum Solubility 175 mg/mL (725.27 mM)[2][3]

Recommended Stock Conc. 1 mM, 5 mM, 10 mM

Storage of Powder -20°C (3 years), 4°C (2 years)

Storage of DMSO Stock -80°C (2 years), -20°C (1 year)

Source:[2][3][4] Note: The use of fresh, anhydrous (hygroscopic) DMSO is critical as absorbed

moisture can significantly impact solubility.[3][4] Ultrasonic treatment may be required to

achieve maximum solubility.[2][3]

Experimental Protocols
This section details the step-by-step methodology for preparing a stock solution of CX516 in

DMSO and subsequent dilution to working concentrations for cell-based assays.

Materials
CX516 powder

Anhydrous, cell culture grade Dimethyl Sulfoxide (DMSO)
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Sterile, amber, or opaque microcentrifuge tubes

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional, recommended for high concentrations)

Appropriate cell culture medium or experimental buffer

Protocol 1: Preparation of a 10 mM CX516 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for subsequent dilutions.

Preparation: In a sterile environment, allow the CX516 powder and anhydrous DMSO to

equilibrate to room temperature to prevent condensation.

Weighing: Accurately weigh 2.41 mg of CX516 powder and place it into a sterile

microcentrifuge tube. Calculation: Volume (L) = Mass (g) / (Molarity (mol/L) × Molecular

Weight ( g/mol )). To make 1 mL (0.001 L) of a 10 mM (0.01 mol/L) solution, the required

mass is 0.001 L × 0.01 mol/L × 241.29 g/mol = 0.00241 g or 2.41 mg.

Dissolution: Add 1 mL of anhydrous DMSO to the tube containing the CX516 powder.

Mixing: Tightly cap the tube and vortex for 2-3 minutes until the powder is completely

dissolved. Visually inspect the solution against a light source to ensure no particulates are

present.

Aiding Dissolution (If Necessary): If the compound does not fully dissolve, sonicate the tube

in an ultrasonic water bath for 5-10 minutes.[2][3]

Aliquoting and Storage: To avoid repeated freeze-thaw cycles that can degrade the

compound, aliquot the stock solution into smaller, single-use volumes in sterile, amber tubes.
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Store these aliquots at -20°C for up to one year or at -80°C for up to two years.[2][3][4]

Protocol 2: Preparation of Working Solutions
Thawing: Retrieve a single-use aliquot of the 10 mM CX516 stock solution from the freezer

and allow it to thaw completely at room temperature.

Dilution: Dilute the stock solution into the desired cell culture medium or experimental buffer

to achieve the final working concentration.

Final DMSO Concentration: It is critical to ensure the final concentration of DMSO in the

assay is non-toxic to the cells, typically below 0.5%, with many studies recommending ≤

0.1%.[5][6] The effects of DMSO can be cell-type dependent.[6][7]

Mixing: Mix the working solution thoroughly by gentle pipetting or inversion before adding it

to the experimental setup.

Table 3: Example Dilutions for a 10 mM Stock Solution

Desired Final
Concentration

Dilution Factor Example Dilution
Final DMSO
Concentration

100 µM 1:100
10 µL of stock in 990

µL of medium
1.0%

10 µM 1:1000
1 µL of stock in 999

µL of medium
0.1%

1 µM 1:10000
1 µL of stock in 9,999

µL of medium
0.01%

Note: Always prepare a vehicle control using the same final concentration of DMSO in the

medium to account for any solvent-induced effects.[7]

Visualized Workflow and Mechanism of Action
Experimental Workflow

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-10933/CX516-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/Ampalex.html
https://www.selleckchem.com/products/cx-516.html
https://www.benchchem.com/product/b1669363/docs?utm_src=pdf-body#application-notes-and-protocol-dissolving-cx516-in-dmso-for-in-vitro-experiments
https://www.mdpi.com/1422-0067/22/6/2819
https://pmc.ncbi.nlm.nih.gov/articles/PMC3967611/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3967611/
https://cjeo-journal.org/cytotoxicity-of-dimethyl-sulphoxide-on-ocular-cells-in-vitro/
https://cjeo-journal.org/cytotoxicity-of-dimethyl-sulphoxide-on-ocular-cells-in-vitro/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669363?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the standard workflow for preparing CX516 solutions for in

vitro use.

Stock Solution Preparation

Storage & Use

Weigh CX516 Powder

Add Anhydrous DMSO

Vortex / Sonicate

10 mM Stock Solution

Aliquot into Tubes

Store at -80°C

Thaw Aliquot

Dilute in Medium

Working Solution
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Click to download full resolution via product page

Caption: Workflow for preparing CX516 stock and working solutions.

CX516 Mechanism of Action at the AMPA Receptor
CX516 is a positive allosteric modulator that enhances glutamatergic neurotransmission. It

binds to the AMPA receptor at a site distinct from the glutamate binding site, potentiating the

receptor's response to glutamate.
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CX516 Allosteric Modulation of AMPA Receptor
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Caption: CX516 enhances AMPA receptor ion channel gating.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1669363?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/CX-516
https://file.medchemexpress.com/batch_PDF/HY-10933/CX516-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/Ampalex.html
https://www.selleckchem.com/products/cx-516.html
https://www.mdpi.com/1422-0067/22/6/2819
https://pmc.ncbi.nlm.nih.gov/articles/PMC3967611/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3967611/
https://cjeo-journal.org/cytotoxicity-of-dimethyl-sulphoxide-on-ocular-cells-in-vitro/
https://www.benchchem.com/product/b1669363/docs#application-notes-and-protocol-dissolving-cx516-in-dmso-for-in-vitro-experiments
https://www.benchchem.com/product/b1669363/docs#application-notes-and-protocol-dissolving-cx516-in-dmso-for-in-vitro-experiments
https://www.benchchem.com/product/b1669363/docs#application-notes-and-protocol-dissolving-cx516-in-dmso-for-in-vitro-experiments
https://www.benchchem.com/product/b1669363/docs#application-notes-and-protocol-dissolving-cx516-in-dmso-for-in-vitro-experiments
https://www.benchchem.com/product/b1669363?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669363?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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